Pilocarpine

• CAS No.: 92-13-7
• Product Name: Pilocarpine
• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol
• IUPAC Name: (3S,4R)-3-ethyl-4-[(3-methylimidazol-4-yl)methyl]oxolan-2-one
• Standard InChI: InChI=1S/C11H16N2O2/c1-3-10-8(6-15-11(10)14)4-9-5-12-7-13(9)2/h5,7-8,10H,3-4,6H2,1-2H3/t8-,10-/m0/s1
• Standard InChIKey: QCHFTSOMWOSFHM-WPRPVWTQSA-N
• Isomeric SMILES: CC[C@H]1[C@H](COC1=O)CC2=CN=CN2C
• SMILES: CCC1C(COC1=O)CC2=CN=CN2C
• Canonical SMILES: CCC1C(COC1=O)CC2=CN=CN2C
• Boiling Point: 260 °C @ 5 MM HG (PARTIAL CONVERSION TO ISOPILOCARPINE)
• Colorform: OIL OR CRYSTALS; NEEDLES
• Melting Point: 204-205 °C; 34.0 °C; 34 °C; 34°C
• Physical Description: Solid
• Description: Pilocarpine is a natural alkaloid extracted from plants of the genus Pilocarpus with cholinergic agonist activity. As a cholinergic parasympathomimetic agent, pilocarpine predominantly binds to muscarinic receptors, thereby inducing exocrine gland secretion and stimulating smooth muscle in the bronchi, urinary tract, biliary tract, and intestinal tract. When applied topically to eyes, this agent stimulates the sphincter pupillae to contract, resulting in miosis; stimulates the ciliary muscle to contract, resulting in spasm of accommodation; and may cause a transitory rise in intraocular pressure followed by a more persistent fall due to opening of the trabecular meshwork and an increase in the outflow of aqueous humor.; Pilocarpine is an orally available cholinergic agonist that is used to treat symptoms of dry mouth in patients with keratoconjunctivitis sicca (Sjögren syndrome) or with xerostomia (dry mouth) due to local irradiation. Pilocarpine has not been linked to serum enzyme elevations during therapy or to instances of clinically apparent liver injury.; Pilocarpine, also known as ocusert pilo-20 or salagen, belongs to the class of organic compounds known as alkaloids and derivatives. These are naturally occurring chemical compounds that contain mostly basic nitrogen atoms. This group also includes some related compounds with neutral and even weakly acidic properties. Also some synthetic compounds of similar structure are attributed to alkaloids. In addition to carbon, hydrogen and nitrogen, alkaloids may also contain oxygen, sulfur and more rarely other elements such as chlorine, bromine, and phosphorus. Pilocarpine is a drug which is used for the treatment of radiation-induced dry mouth (xerostomia) and symptoms of dry mouth in patients with sjögrens syndrome. Pilocarpine exists as a solid, slightly soluble (in water), and a very strong basic compound (based on its pKa). Pilocarpine has been detected in multiple biofluids, such as urine, blood, and sweat. Pilocarpine is a potentially toxic compound.
• Shelf Life: HYGROSCOPIC. /HCL/; SENSITIVE TO LIGHT.; STABLE IN AIR BUT AFFECTED BY LIGHT. /NITRATE/
• Solubility: 1000000 mg/L (at 25 °C); SOL IN WATER, ALC, CHLOROFORM; SPARINGLY SOL IN ETHER, BENZENE; ALMOST INSOL IN PETROLEUM ETHER; SOL IN ETHANOL, DIETHYL ETHER; 2.07e+00 g/L
• Synonyms: Hydrochloride, Pilocarpine; Isopilocarpine; Isoptocarpine; Nitrate, Pilocarpine; Ocusert; Pilocarpine; Pilocarpine Hydrochloride; Pilocarpine Mononitrate, (3S-cis)-Isomer; Pilocarpine Nitrate; Pilocarpine, Monohydrochloride, (3S-cis)-Isomer; Salagen
• PubChem Compound: 5910
• Last Modified: Nov 11 2021